Cas no 132685-03-1 (Monacolin L Acid)

• Product Name: Monacolin L Acid
• CAS No: 132685-03-1
• MF: C₁₉H₃₀O₄
• MW: 322.439
• CID: 4471725
• PubChem ID: 86289736
• Update Time: 2025-10-29

Monacolin L Acid Chemical and Physical Properties

Names and Identifiers

• Monacolin L Acid

• Inchi： InChI=1S/C19H30O4/c1-12-3-7-18-14(9-12)5-4-13(2)17(18)8-6-15(20)10-16(21)11-19(22)23/h4-5,9,12-13,15-18,20-21H,3,6-8,10-11H2,1-2H3,(H,22,23)
• InChI Key： RPDSFBJYUHLDNI-UHFFFAOYSA-N
• SMILES： CC1CCC2C(CCC(O)CC(O)CC(O)=O)C(C)C=CC2=C1 |c:19,22|

Computed Properties

• Exact Mass: 322.21440943g/mol
• Monoisotopic Mass: 322.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives

Additional information on Monacolin L Acid

Monacolin L Acid (CAS No. 132685-03-1): A Comprehensive Overview of Its Biochemical Significance and Recent Research Developments

Monacolin L Acid, chemically known by the CAS number 132685-03-1, is a compound of significant interest in the field of pharmaceutical chemistry and nutritional science. This molecule, primarily recognized for its structural and functional similarities to cholesterol, has garnered considerable attention due to its role as a natural statin and its potential therapeutic applications in managing cardiovascular diseases. The biochemical properties and pharmacological effects of Monacolin L Acid have been extensively studied, leading to a deeper understanding of its mechanisms of action and clinical implications.

The discovery of Monacolin L Acid dates back to the 1980s when researchers first isolated it from the red yeast *Monascus purpureus*. This natural product, which shares the same chemical structure as synthetic statins like atorvastatin and lovastatin, has since become a subject of intense research. The unique ability of Monacolin L Acid to inhibit HMG-CoA reductase, an enzyme crucial in cholesterol biosynthesis, has made it a cornerstone in the management of hypercholesterolemia. Recent studies have further elucidated the stereochemistry and pharmacokinetics of this compound, enhancing our understanding of its efficacy and safety profiles.

In recent years, advancements in analytical chemistry have enabled more precise characterization of Monacolin L Acid. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been instrumental in determining its purity and identifying potential metabolites. These analytical methods are critical for ensuring the quality and consistency of pharmaceutical formulations containing this compound. Additionally, computational modeling studies have provided insights into the binding interactions between Monacolin L Acid and its target enzyme, contributing to the development of more effective synthetic analogs.

The pharmacological effects of Monacolin L Acid extend beyond cholesterol reduction. Emerging research suggests that this compound may have additional benefits, including anti-inflammatory and antioxidant properties. For instance, studies have demonstrated that Monacolin L Acid can modulate inflammatory pathways by inhibiting NF-κB signaling, thereby potentially reducing the risk of atherosclerosis-related complications. Furthermore, its antioxidant activity has been linked to protection against oxidative stress-induced cellular damage, which is a key factor in cardiovascular disease progression.

The therapeutic potential of Monacolin L Acid has also been explored in clinical settings. Randomized controlled trials have shown that statins containing this compound are effective in lowering LDL cholesterol levels and reducing the risk of cardiovascular events. One notable study published in the *New England Journal of Medicine* highlighted the long-term benefits of using red yeast rice supplements rich in Monacolin L Acid, particularly in patients with hyperlipidemia who cannot tolerate synthetic statins due to side effects.

The regulatory landscape for products containing Monacolin L Acid has evolved over time, reflecting growing recognition of its therapeutic value. In some regions, red yeast rice supplements are available over-the-counter, while in others they are regulated as dietary supplements. Regulatory agencies such as the FDA and EMA have issued guidelines to ensure the safety and efficacy of these products. These guidelines emphasize the importance of quality control measures to prevent contamination with other compounds that may have adverse effects.

FUTURE directions for research on Monacolin L Acid include exploring its potential applications in treating other metabolic disorders beyond hypercholesterolemia. For example, preliminary studies suggest that this compound may have benefits in managing type 2 diabetes by improving insulin sensitivity. Additionally, researchers are investigating its role in neuroprotection, given its ability to cross the blood-brain barrier and exert antioxidant effects on neural tissues.

The synthesis and biosynthesis of Monacolin L Acid remain areas of active investigation. While synthetic methods have been developed to produce this compound on an industrial scale, there is ongoing interest in optimizing these processes for greater efficiency and sustainability. Biotechnological approaches, such as genetic engineering of *Monascus purpureus* strains to enhance yield, are being explored as alternative production strategies.

The environmental impact of cultivating *Monascus purpureus* for the production of Monacolin L Acid is another consideration that has garnered attention. Sustainable agricultural practices are being implemented to minimize resource consumption and environmental footprint while maintaining high yields. These efforts align with broader initiatives aimed at promoting green chemistry principles in pharmaceutical manufacturing.

In conclusion, Monacolin L Acid(CAS No. 132685-03-1) is a multifaceted compound with significant implications for human health and disease management. Its structural similarity to synthetic statins combined with its natural origin makes it a valuable therapeutic agent with diverse applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential benefits beyond cholesterol reduction.